Cas no 352705-45-4 (N-(2,6-Diethylphenyl)-3,4,5-trimethoxybenzamide)
N-(2,6-Diethylphenyl)-3,4,5-trimethoxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2,6-Diethylphenyl)-3,4,5-trimethoxybenzamide
- AKOS002240823
- 662-565-5
- STK417762
- 352705-45-4
- Oprea1_250617
- CS-0323387
- AK-968/12513177
-
- Inchi: 1S/C20H25NO4/c1-6-13-9-8-10-14(7-2)18(13)21-20(22)15-11-16(23-3)19(25-5)17(12-15)24-4/h8-12H,6-7H2,1-5H3,(H,21,22)
- InChI Key: AMOMKILEXBLVPX-UHFFFAOYSA-N
- SMILES: O(C)C1C(=C(C=C(C=1)C(NC1C(=CC=CC=1CC)CC)=O)OC)OC
Computed Properties
- Exact Mass: 343.17835828Da
- Monoisotopic Mass: 343.17835828Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 391
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 56.8Ų
N-(2,6-Diethylphenyl)-3,4,5-trimethoxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AW53277-10mg |
N-(2,6-diethylphenyl)-3,4,5-trimethoxybenzamide |
352705-45-4 | 95% | 10mg |
$225.00 | 2024-04-20 | |
| A2B Chem LLC | AW53277-20mg |
N-(2,6-diethylphenyl)-3,4,5-trimethoxybenzamide |
352705-45-4 | 95% | 20mg |
$237.00 | 2024-04-20 | |
| A2B Chem LLC | AW53277-50mg |
N-(2,6-diethylphenyl)-3,4,5-trimethoxybenzamide |
352705-45-4 | 95% | 50mg |
$268.00 | 2024-04-20 |
N-(2,6-Diethylphenyl)-3,4,5-trimethoxybenzamide Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on N-(2,6-Diethylphenyl)-3,4,5-trimethoxybenzamide
Recent Advances in the Study of N-(2,6-Diethylphenyl)-3,4,5-trimethoxybenzamide (CAS: 352705-45-4)
N-(2,6-Diethylphenyl)-3,4,5-trimethoxybenzamide (CAS: 352705-45-4) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in various therapeutic areas, including oncology, neurology, and infectious diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanisms of action, pharmacological properties, and potential clinical applications.
One of the most notable studies published in the past year investigated the antitumor activity of N-(2,6-Diethylphenyl)-3,4,5-trimethoxybenzamide. The research demonstrated that this compound exhibits potent inhibitory effects on cancer cell proliferation by targeting specific signaling pathways involved in cell cycle regulation. In vitro and in vivo experiments revealed that the compound induces apoptosis in cancer cells while sparing normal cells, suggesting a favorable safety profile for further development.
Another area of research has focused on the neuroprotective properties of N-(2,6-Diethylphenyl)-3,4,5-trimethoxybenzamide. A recent study published in a leading neuroscience journal reported that the compound can modulate neurotransmitter release and protect neurons from oxidative stress. These findings have sparked interest in its potential use for treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.
In addition to its therapeutic potential, recent studies have also explored the pharmacokinetics and metabolism of N-(2,6-Diethylphenyl)-3,4,5-trimethoxybenzamide. Advanced analytical techniques, including LC-MS/MS, have been employed to characterize its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have provided valuable insights into the compound's bioavailability and potential drug-drug interactions, which are critical for its further development as a therapeutic agent.
Despite these promising findings, challenges remain in the development of N-(2,6-Diethylphenyl)-3,4,5-trimethoxybenzamide as a drug candidate. Issues such as solubility, formulation stability, and scalability of synthesis need to be addressed. Ongoing research is focused on optimizing the compound's chemical structure to improve its pharmacological properties while maintaining its therapeutic efficacy.
In conclusion, N-(2,6-Diethylphenyl)-3,4,5-trimethoxybenzamide (CAS: 352705-45-4) represents a promising compound with diverse therapeutic potential. Recent studies have shed light on its mechanisms of action, pharmacological properties, and potential clinical applications. Further research is warranted to overcome existing challenges and fully realize its therapeutic potential in various disease areas.
352705-45-4 (N-(2,6-Diethylphenyl)-3,4,5-trimethoxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)